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Compound of Interest

Compound Name: Palmitoyl tetrapeptide-10

Cat. No.: B3294414

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Palmitoyl Tetrapeptide-10 against established
alternatives, focusing on independently verifiable data to support its claimed benefits in
skincare. As the cosmetic industry continues to introduce novel peptides, rigorous scientific
scrutiny is essential for discerning efficacy from marketing claims. This document summarizes
available quantitative data, details experimental protocols where accessible, and visualizes the
purported mechanisms of action to aid in research and development decisions.

Overview of Palmitoyl Tetrapeptide-10 and
Alternatives

Palmitoyl Tetrapeptide-10, commercially known as Crystalide™, is a synthetic peptide
developed by Sederma. Its primary claims revolve around improving skin radiance, brightness,
and smoothness. The manufacturer suggests a novel mechanism involving the induction of a-
crystallin, a chaperone protein, and epigenetic regulation of skin cell maturation.[1][2][3][4]

In contrast, this guide will compare it to two well-documented peptide complexes:

o Matrixyl® (Palmitoyl Pentapeptide-4): A widely researched peptide known for its ability to
stimulate collagen synthesis.[5][6][7]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3294414?utm_src=pdf-interest
https://www.benchchem.com/product/b3294414?utm_src=pdf-body
https://www.benchchem.com/product/b3294414?utm_src=pdf-body
https://www.benchchem.com/product/b3294414?utm_src=pdf-body
https://cosmeticsbusiness.com/sederma-debuts-crystalide-peptide-for-luminous-skin-142928
https://www.happi.com/breaking-news/crystalide-by-sederma-wins-award/
https://www.ulprospector.com/en/na/PersonalCare/Detail/1240/992518/Crystalide
https://www.specialchem.com/cosmetics/product/croda-crystalide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11762834/
https://rsujournals.rsu.ac.th/index.php/rgrc/article/download/1792/1385
https://pmc.ncbi.nlm.nih.gov/articles/PMC9301720/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3294414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Validation & Comparative
Check Availability & Pricing

BENGHE

e Matrixyl® 3000 (Palmitoyl Tripeptide-1 and Palmitoyl Tetrapeptide-7): A combination of two
peptides that work synergistically to repair the skin's matrix and reduce signs of aging.[8][9]
[10][11]

Comparative Efficacy: Quantitative Data

The following tables summarize the available quantitative data from clinical and in-vitro studies
for Palmitoyl Tetrapeptide-10 and its alternatives. It is critical to note the general lack of
independent, peer-reviewed studies for Palmitoyl Tetrapeptide-10, with most data originating
from the manufacturer.

Table 1: Comparison of Claimed Benefits and Supporting Data

Feature

Palmitoyl
Tetrapeptide-10
(Crystalide™)

Matrixyl®
(Palmitoyl
Pentapeptide-4)

Matrixyl® 3000
(Palmitoyl
Tripeptide-1 &
Palmitoyl
Tetrapeptide-7)

Primary Claim

Improves skin
brightness,
smoothness, and
radiance.[1][12][13]

Reduces wrinkles and
fine lines.[5][6]

Reduces wrinkles,
improves skin tone
and elasticity.[8][10]
[11]

Supporting Evidence

Manufacturer's in-vitro
and clinical studies.[1]
Mentioned in an open-
label study of a multi-
ingredient regimen for
hyperpigmentation.
[14]

Multiple independent
and manufacturer-
sponsored clinical
studies.[6][15]

Numerous
manufacturer-
sponsored and some
independent clinical
studies.[8][9][11][16]
[17]

Level of Independent

Low. No readily
available independent,

peer-reviewed studies

Moderate to High.

Numerous published

High. Extensive
documentation from

the manufacturer and

Verification ] ] o
on the isolated studies. cited in independent
ingredient.[12] research.
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Table 2: Summary of Clinical Trial Results
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Peptide Key
. . Number of o
(Concentration  Study Duration ) Quantitative Source
Subjects
) Results
26% median
improvement in
Palmitoyl MASI score (for
Tetrapeptide-10 hyperpigmentatio
Pep 12 weeks 33 YPerpIg ] [14]
(as part of a n). Note: This
regimen) was a multi-
ingredient
product.
Significant
reduction in
periorbital
Palmitoyl wrinkle depth
Pentapeptide-4 8 weeks 15 (Visioscan®). [6]
(7%) Significant
increase in skin
viscoelasticity
(Cutometer®).
Statistically
significant
Palmitoyl improvement in
) 8 weeks 21 [15]
Pentapeptide-4 crow's feet
compared to
placebo.
39% decrease in
] wrinkle length,
Palmitoyl .
) ] 23% decrease in
Tripeptide-1 (3 4 weeks 15 ) [18]
wrinkle depth,
ppm) :
17% decrease in
skin roughness.
Matrixyl® 3000 2 months Female Panel 45% reduction in  [11]

the area of deep

wrinkles. Nearly
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20% increase in

skin tonicity.

Perceived age

reduction of 5.5
Matrixyl® 3000 2 months 23 years. 15.5% [16]

improvement in

skin tone.

10.2% reduction

in the mean
Matrixyl® 3000 depth of the main
2 months 24 (men) ) [17]
(4%) wrinkle. 17.1%
reduction in

wrinkle volume.

Signaling Pathways and Mechanisms of Action

The proposed signaling pathways for these peptides differ significantly, which is a key
consideration for targeted drug development.

Palmitoyl Tetrapeptide-10 (Crystalide™")

Palmitoyl Tetrapeptide-10 is claimed to work through two primary mechanisms: induction of a-
crystallin and epigenetic regulation. a-crystallin is a chaperone protein that helps maintain
cellular transparency and health.[3][4] Epigenetic regulation is suggested to harmonize skin
maturation.[1][3]
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a-Crystallin Protein

Induces (Chaperone Protein) Homeostasis

Improved Skin

Palmitoy!

Tetrapeptide-10 Keratinocyte Transparency & Radiance
Influences Harmonious Skin
- Epigenetic Maturation
Ll Regulation
Collagen Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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